2-(2-Amino-5-phenylpyrimidin-4-yl)-5-ethoxyphenol

• IUPAC Name: 2-(2-amino-5-phenylpyrimidin-4-yl)-5-ethoxyphenol
• InChI: InChI=1S/C18H17N3O2/c1-2-23-13-8-9-14(16(22)10-13)17-15(11-20-18(19)21-17)12-6-4-3-5-7-12/h3-11,22H,2H2,1H3,(H2,19,20,21)
• InChI Key: FHRLCCBVWMQEFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NC(=NC=C2C3=CC=CC=C3)N)O
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

The compound “2-(2-Amino-5-phenylpyrimidin-4-yl)-5-ethoxyphenol” is a complex organic molecule. It contains functional groups such as an amino group, a phenyl group, a pyrimidine ring, and an ethoxyphenol group. This structure suggests that it could have potential applications in various scientific research areas.

Synthesis Analysis

While specific synthesis methods for “2-(2-Amino-5-phenylpyrimidin-4-yl)-5-ethoxyphenol” are not available, similar compounds are often synthesized through condensation reactions of heterocyclic amines with aldehydes or ketones. For instance, the synthesis of 2-amino-1,3,4-oxadiazole derivatives involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide.

Scientific Research Applications

• Antiviral Agents : Compounds containing the 1,3,4-oxadiazole core have demonstrated antiviral activity. .
• Anticancer Agents : The compound has been studied as an anticancer agent. .
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Computational Chemistry

Safety and Hazards

While specific safety and hazard information for “2-(2-Amino-5-phenylpyrimidin-4-yl)-5-ethoxyphenol” is not available, similar compounds often have safety data sheets that include information on hazard identification, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties.